Cas no 82423-35-6 (21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate)

21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate structure
82423-35-6 structure
Product Name:21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate
CAS No:82423-35-6
MF:C23H26O5
MW:382.449547290802
CID:1060606
Update Time:2024-12-09

21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate Chemical and Physical Properties

Names and Identifiers

    • 21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate
    • [2-[(8S,9S,10R,13S,14S)-10,13-dimethyl-3,11-dioxo-7,8,9,12,14,15-hexahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
    • 21-acetoxypregna-1,4,16-triene-3,11,20-trione
    • 21-(Acetyloxy)pregna-1,4,16-triene-3,11,20-trione (ACI)
    • Pregna-1,4,16-triene-3,11,20-trione, 21-hydroxy-, 21-acetate (6CI)
    • Inchi: 1S/C23H26O5/c1-13(24)28-12-20(27)18-7-6-17-16-5-4-14-10-15(25)8-9-22(14,2)21(16)19(26)11-23(17,18)3/h7-10,16-17,21H,4-6,11-12H2,1-3H3/t16-,17-,21+,22-,23-/m0/s1
    • InChI Key: OZYMSQQCILMWFF-YTQSOXLISA-N
    • SMILES: C[C@]12C=CC(=O)C=C1CC[C@H]1[C@@H]3CC=C(C(=O)COC(=O)C)[C@]3(CC([C@H]21)=O)C

Computed Properties

  • Exact Mass: 382.17800

Experimental Properties

  • PSA: 77.51000
  • LogP: 3.14180

21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H952215-25mg
21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate
82423-35-6
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$ 201.00 2023-04-15
TRC
H952215-50mg
21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate
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$ 305.00 2023-04-15
TRC
H952215-100mg
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82423-35-6
100mg
$ 569.00 2023-04-15
TRC
H952215-250mg
21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate
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250mg
$ 1326.00 2023-04-15
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H952215-500mg
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$ 2388.00 2023-04-15
SHENG KE LU SI SHENG WU JI SHU
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SHENG KE LU SI SHENG WU JI SHU
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21-Hydroxy-pregna-1,4,16-triene-3,11,20-trione 21-Acetate Production Method

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